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Compound of Interest

4-methyl-1H-imidazole-2-
Compound Name:
carbaldehyde

Cat. No.: B037855

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides essential safety and logistical information for the handling and disposal of
4-methyl-1H-imidazole-2-carbaldehyde (CAS No. 113825-16-4). Adherence to these
procedures is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Immediate Precautions

4-methyl-1H-imidazole-2-carbaldehyde is a solid substance that presents several health
hazards.[1] It is crucial to handle this chemical with appropriate care to avoid exposure.

Signal Word: Warning[1]

Primary Hazards:

Harmful if swallowed (Acute Toxicity, Oral)[1]

Causes skin irritation (Skin Irritation)[1]

Causes serious eye irritation (Eye Irritation)[1]

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure)[1]
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Hazard Statement Code Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

This data is synthesized from multiple sources providing safety information on 4-methyl-1H-
imidazole-2-carbaldehyde and similar imidazole compounds.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-methyl-1H-imidazole-2-carbaldehyde. All
PPE should meet appropriate standards (e.g., ANSI, EN).
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] Standard/Specificat ]
Body Part Required PPE . Rationale
ion
Chemical safety )
ANSI 787.1 or Protects against dust
goggles or a face )
Eyes/Face ) European Standard particles and
shield worn over
EN166. splashes.
safety glasses.
Prevents skin contact.
_ _ It is advised to check
Chemical-resistant ) )
o Tested according to with the glove
Hands gloves (Nitrile rubber
_ EN 374. manufacturer for
is recommended). - )
specific chemical
resistance data.
A flame-resistant lab Minimizes skin contact
Should be fully
Body coat or other and protects
) ) buttoned. ) )
protective clothing. underlying clothing.
Work should be
conducted in a
certified chemical
fume hood. If a fume
hood is not available
) or if dust is generated, OSHA 29 CFR Prevents inhalation of
Respiratory L
a NIOSH/MSHA or 1910.134 irritating dust.

European Standard
EN 149 approved
respirator with a
particulate filter is

required.

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures the safe handling of 4-methyl-1H-imidazole-2-carbaldehyde from
preparation to post-handling cleanup.
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Pre-Operation

Pre-Operation Checks:
- Verify fume hood certification.
- Inspect PPE for integrity.
- Locate emergency equipment.

l

Area Preparation:
- Designate handling area in fume hood.
- Cover work surface with absorbent liner.
- Assemble all necessary equipment.

Operation
P y
Chemical Handling:
- Transfer desired amount carefully.
- Keep container closed when not in use.
- Avoid generating dust.

Post-Ogeration

Decontamination:
- Clean all equipment with a suitable solvent.
- Wipe down work surface in fume hood.

l

Waste Segregation:
- Collect all solid waste and contaminated materials in a labeled, sealed container,

.

PPE Removal:
- Remove gloves and lab coat.
- Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for handling 4-methyl-1H-imidazole-2-carbaldehyde.
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Pre-Operation Checks:

o Verify Engineering Controls: Ensure the chemical fume hood has been certified within the
last year.

e Inspect PPE: Check all PPE for damage or defects before use.

o Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety
shower, eyewash station, and fire extinguisher.

Handling Procedure:

o Designated Area: All handling of 4-methyl-1H-imidazole-2-carbaldehyde must occur within
a designated area inside a chemical fume hood.

o Weighing: If weighing the solid, do so within the fume hood. If the balance is outside the
hood, tare a sealed container, add the chemical to the container inside the hood, and then
re-weigh the sealed container.

» Dispensing: Use a spatula or other appropriate tool to dispense the solid. Avoid creating
dust.

o Storage: Keep the primary container tightly sealed when not in use.

Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2][3]

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing and shoes. Seek medical

attention if irritation persists.[2][3]

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ] . ] )
give oxygen. Seek immediate medical attention.
[21[3][4]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[4][5]

Spill Response:

e Minor Spill (inside fume hood):

o Wearing appropriate PPE, gently sweep up the solid material, avoiding dust generation.

o Place the spilled material and any contaminated cleaning supplies into a labeled

hazardous waste container.

o Decontaminate the area with a suitable solvent and wipe clean.

o Major Spill (outside fume hood):

o Evacuate the immediate area and alert others.

o Restrict access to the spill area.
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o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

Disposal Plan
All waste containing 4-methyl-1H-imidazole-2-carbaldehyde must be treated as hazardous
waste.

Waste Collection and Segregation:

» Solid Waste: Collect all residual chemical, contaminated PPE (gloves, etc.), and cleaning
materials in a dedicated, sealed, and clearly labeled hazardous waste container. The label
must include "Hazardous Waste" and the full chemical name.

o Liquid Waste: If the chemical is dissolved in a solvent, collect it in a separate, labeled
hazardous waste container for organic solvent waste. Do not mix with other waste streams
unless approved by your EHS office.

» Empty Containers: Empty containers that held 4-methyl-1H-imidazole-2-carbaldehyde
should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of
as hazardous waste. After rinsing, the container can be disposed of as regular waste, with
the label defaced.

Disposal Pathway:

» All hazardous waste must be disposed of through a licensed chemical waste disposal
company.[2][3][4] Contact your institution's EHS office to arrange for pickup.

» Do not dispose of this chemical down the drain or in regular trash.

Caption: Disposal workflow for 4-methyl-1H-imidazole-2-carbaldehyde waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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